Cas no 1343682-34-7 (4-bromo-2-(2-bromoethyl)thiophene)

• Product Name: 4-bromo-2-(2-bromoethyl)thiophene
• CAS No: 1343682-34-7
• MF: C₆H₆Br₂S
• MW: 269.984838962555
• CID: 6160451
• PubChem ID: 64867737
• Update Time: 2025-06-11

4-bromo-2-(2-bromoethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(2-bromoethyl)thiophene
• AKOS014197136
• 1343682-34-7
• EN300-1250393

• Inchi： 1S/C6H6Br2S/c7-2-1-6-3-5(8)4-9-6/h3-4H,1-2H2
• InChI Key： KGXFKOKMDQURDF-UHFFFAOYSA-N
• SMILES： BrCCC1=CC(=CS1)Br

Computed Properties

• Exact Mass: 269.85365g/mol
• Monoisotopic Mass: 267.85570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-bromo-2-(2-bromoethyl)thiophene

Recent Advances in the Application of 4-bromo-2-(2-bromoethyl)thiophene (CAS: 1343682-34-7) in Chemical Biology and Pharmaceutical Research

4-bromo-2-(2-bromoethyl)thiophene (CAS: 1343682-34-7) is a brominated thiophene derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and material science. This compound serves as a key intermediate in the synthesis of various biologically active molecules and functional materials. Recent studies have explored its utility in constructing complex molecular architectures, particularly in the development of kinase inhibitors and conjugated polymers for optoelectronic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-bromo-2-(2-bromoethyl)thiophene as a building block for novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the compound's reactive bromine sites for sequential cross-coupling reactions, enabling efficient construction of a diverse library of potential therapeutics for autoimmune diseases and B-cell malignancies. The study reported several derivatives showing nanomolar potency against BTK with improved selectivity profiles compared to existing clinical candidates.

In materials science, a breakthrough application was reported in Advanced Materials (2023), where 4-bromo-2-(2-bromoethyl)thiophene served as a precursor for conjugated polymers with exceptional charge transport properties. The researchers developed a series of donor-acceptor copolymers exhibiting high hole mobility (>5 cm²/V·s), making them promising candidates for organic thin-film transistors and photovoltaic devices. The strategic placement of bromine atoms in the molecular structure allowed precise control over polymer regioregularity and optoelectronic properties.

Recent synthetic methodology developments have significantly expanded the utility of this compound. A Nature Communications (2024) paper described a novel palladium-catalyzed tandem coupling/cyclization strategy using 4-bromo-2-(2-bromoethyl)thiophene as the starting material, enabling efficient construction of complex heterocyclic scaffolds common in pharmaceuticals. This method demonstrated broad substrate scope and excellent functional group tolerance, with yields exceeding 85% for most examples.

The safety profile and ADME properties of derivatives stemming from this core structure have been systematically investigated in a 2024 European Journal of Medicinal Chemistry publication. The study revealed that while the parent compound shows moderate cytotoxicity (IC50 ≈ 50 μM in HepG2 cells), appropriately designed derivatives can achieve excellent therapeutic indices, with several candidates advancing to preclinical development stages for inflammatory disorders.

Looking forward, 4-bromo-2-(2-bromoethyl)thiophene continues to attract research interest due to its unique combination of reactivity and structural features. Current investigations are exploring its application in PROTAC (proteolysis targeting chimera) development and as a versatile handle for bioconjugation in antibody-drug conjugates. The compound's commercial availability and well-characterized reactivity make it particularly valuable for medicinal chemistry programs requiring rapid scaffold diversification.